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Abstract
2-Nitro-2-butene (C₄H₇NO₂) is a nitroalkene compound utilized in various organic synthesis

applications.[1] Its utility is accompanied by significant chemical hazards, including high

flammability and the potential for thermal decomposition into toxic nitrogen oxides (NOₓ).[1]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling and storage of 2-Nitro-2-butene to minimize

exposure risks and prevent laboratory accidents. The following sections detail the compound's

properties, necessary personal protective equipment (PPE), standard operating procedures for

handling and storage, and emergency response protocols.

Hazard Identification and Risk Assessment
2-Nitro-2-butene is a hazardous chemical that requires strict adherence to safety protocols.

The primary risks associated with its use are flammability, health hazards upon exposure, and

reactivity. Decomposition at high temperatures releases toxic gases.[1]
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Hazard Category Description Mitigation Measures

Physical Hazards

Highly flammable liquid and

vapor. Vapors can form

explosive mixtures with air and

may travel to an ignition source

and flash back.[2] Containers

may explode if heated.[2]

Handle and store away from

heat, sparks, open flames, and

other ignition sources.[3][4]

Use non-sparking tools and

explosion-proof equipment.[3]

[5] Ground/bond containers

and receiving equipment.[3][4]

Health Hazards

Harmful if swallowed or

inhaled. Causes skin and

serious eye irritation.[2] May

cause respiratory irritation.

Inhalation of high vapor

concentrations can lead to

symptoms like headache,

dizziness, and nausea.[3]

Avoid breathing mist, gas, or

vapors.[5] Handle only in a

well-ventilated area, preferably

a chemical fume hood.[2][5]

Avoid contact with skin and

eyes by using appropriate

PPE.[5]

Environmental Hazards

Toxic to aquatic organisms and

may cause long-term adverse

effects in the aquatic

environment.[2] Discharge into

drains or the environment must

be avoided.[5]

Prevent spills from entering

drains or waterways.[5]

Dispose of waste material in

accordance with local,

regional, and national

regulations.[2]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety properties of 2-Nitro-2-
butene.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₄H₇NO₂ [6][7]

Molecular Weight 101.10 g/mol [7]

Boiling Point 145.6 °C at 760 mmHg [6]

Flash Point 45.8 °C [6]

Density 1.003 g/cm³ [6]

Vapor Pressure 6.07 mmHg at 25 °C [6]

| Appearance | Amber Liquid |[3] |

Table 2: Stability and Reactivity Data

Parameter Description Reference

Chemical Stability

Stable under
recommended storage
conditions.[1] Material may
darken in color during
storage.[3]

[1][3]

Incompatible Materials
Strong oxidizing agents,

Strong bases.
[3]

Hazardous Decomposition

Upon heating, releases toxic

nitrogen oxides (NOₓ).

Thermal decomposition can

also release irritating gases

and vapors like carbon

monoxide and carbon dioxide.

[1][2]

| Conditions to Avoid | Heat, flames, sparks, ignition sources, and electrostatic discharge.[3][5] |

[3][5] |
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Experimental Protocols
Protocol 1: Personal Protective Equipment (PPE)
Selection
Proper selection and use of PPE are critical to minimize exposure. The following protocol

outlines the minimum required PPE.

Methodology:

Primary Engineering Control: All handling of 2-Nitro-2-butene must be conducted in a

certified chemical fume hood to ensure adequate ventilation.[2][5]

Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards.[5] A face shield should be worn in addition to goggles when

there is a splash hazard.

Hand Protection: Handle with chemical-impermeable gloves (e.g., Butyl rubber, Viton®).

Gloves must be inspected for integrity before use.[5] Contaminated gloves should be

disposed of properly, and hands should be washed and dried after removal.[5]

Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.[5] For

larger quantities or increased splash risk, impervious clothing or a chemical-resistant apron

is required.

Respiratory Protection: If exposure limits are exceeded or if working outside of a fume hood

(e.g., during a large spill), a full-face respirator with appropriate cartridges or a self-contained

breathing apparatus (SCBA) is mandatory.[5][8]
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Diagram 1: PPE Selection Protocol

Minimum Required PPE

Chemical Fume Hood
(Primary Control)

Chemical Safety Goggles
(NIOSH/EN166)

Chemical-Resistant Gloves
(Inspect Before Use)

Flame-Resistant Lab Coat
& Closed-Toe Shoes

Respirator (SCBA/Full-Face)
(For Spills/High Concentration)

Task: Handling 2-Nitro-2-butene

Click to download full resolution via product page

Diagram 1: Required Personal Protective Equipment (PPE).

Protocol 2: General Laboratory Handling Workflow
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This protocol provides a systematic workflow for handling 2-Nitro-2-butene to ensure safety at

all stages.

Methodology:

Pre-Handling Checks:

Verify that a compatible fire extinguisher (dry chemical, CO₂), safety shower, and eyewash

station are accessible and operational.[5]

Clear the work area of all unnecessary items and potential ignition sources.

Ensure all glassware is free of cracks and defects.

Ground all equipment to prevent static discharge.[3][4]

Aliquotting and Dispensing:

Perform all transfers inside a chemical fume hood.

Use non-sparking tools for opening and closing containers.[2][5]

Dispense the liquid slowly to avoid splashing and the formation of aerosols.[5]

Post-Handling Procedures:

Tightly close the container immediately after use.[3]

Decontaminate all surfaces, glassware, and equipment that came into contact with the

chemical.

Dispose of contaminated waste (e.g., pipette tips, gloves) in a designated, sealed

hazardous waste container.[3]

Wash hands thoroughly with soap and water.[5]
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Diagram 2: Safe Handling Workflow

Start: Prepare for Handling

1. Pre-Handling Checks
- Verify emergency equipment

- Remove ignition sources
- Ground equipment

2. Dispensing in Fume Hood
- Use non-sparking tools

- Avoid splashes and aerosols

3. Post-Handling Procedures
- Seal container

- Decontaminate surfaces
- Dispose of waste

End: Secure Area

Click to download full resolution via product page

Diagram 2: A standard workflow for handling 2-Nitro-2-butene.

Protocol 3: Storage
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.
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Methodology:

Container Integrity: Store in the original, tightly closed container.[3][5] Ensure the container is

properly labeled with the chemical name and hazard warnings.

Storage Location:

Store in a dry, cool, and well-ventilated place.[4][5] Refrigerated storage is recommended.

[3]

The storage area should be a designated flammable liquids cabinet or room.

Store in a locked area with access restricted to authorized personnel.[4]

Segregation:

Store away from heat, sparks, open flames, and direct sunlight.[3][4]

Segregate from incompatible materials, particularly strong oxidizing agents and strong

bases.[3]

Diagram 3: Proper Storage Conditions

Key Storage Requirements

2-Nitro-2-butene
Storage Protocol

Cool, Dry, Well-Ventilated &
Locked Area

Tightly Sealed &
Labeled Container

Segregated from Incompatibles
(Oxidizers, Bases)

Away From Heat, Sunlight
& Ignition Sources

Click to download full resolution via product page
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Diagram 3: A summary of essential storage protocols.

Protocol 4: Emergency Procedures
Immediate and correct response to emergencies can significantly mitigate harm.

Methodology for Spills:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area.

Control Ignition Sources: Remove all sources of ignition.[5]

Assemble PPE: Don the full set of appropriate PPE, including respiratory protection (SCBA if

necessary).[5]

Containment: For small spills, contain the liquid with an inert absorbent material (e.g.,

vermiculite, dry sand). Prevent runoff into drains.[5]

Cleanup and Disposal:

Use non-sparking tools to collect the absorbed material.[3][5]

Place the waste into a suitable, labeled, and closed container for hazardous waste

disposal.[5]

Ventilate the area and decontaminate it thoroughly.

Methodology for First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek medical attention.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[3][5]

Diagram 4: Emergency Spill Response Logic
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3b. Contact Emergency
Response Team

Large

4. Don Full PPE
(incl. Respirator)

5. Contain with Inert Material
Use Non-Sparking Tools

6. Collect in Sealed Container
for Hazardous Disposal
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Click to download full resolution via product page

Diagram 4: A decision workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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